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Compound of Interest

Compound Name: 11(E)-Vaccenyl methane sulfonate

Cat. No.: B15602288

A Note to Researchers: A comprehensive search for "11(E)-Vaccenyl methane sulfonate" and
its application in pest management did not yield specific field data or established protocols.
This document, therefore, provides a general framework and contextual information based on
related compounds and established principles in insecticide development. The methodologies
and pathways described below are illustrative and should be adapted based on empirical data
for any new active ingredient.

Part 1: Potential Mechanism of Action -
Acetylcholinesterase Inhibition

Many insecticides, including organophosphates and carbamates, function by inhibiting the
enzyme acetylcholinesterase (AChE).[1][2] Methanesulfonate esters have also been identified
as irreversible inhibitors of AChE, suggesting a potential, though unconfirmed, mechanism of
action for compounds like 11(E)-Vaccenyl methane sulfonate.[3][4]

Signaling Pathway of Acetylcholinesterase Inhibition

The following diagram illustrates the general mechanism of AChE inhibition. In a normal
synapse, AChE breaks down the neurotransmitter acetylcholine (ACh), terminating the nerve
signal. When an inhibitor is present, ACh accumulates in the synapse, leading to continuous
nerve stimulation, paralysis, and eventual death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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